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Compound of Interest

Compound Name: 4-Butoxybenzaldehyde

Cat. No.: B1265825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Butoxybenzaldehyde, a versatile

aromatic aldehyde. It covers its fundamental physicochemical properties, detailed experimental

protocols for its synthesis and characterization, and its applications in various research and

development sectors.

Core Physicochemical Properties
4-Butoxybenzaldehyde, also known as p-butoxybenzaldehyde, is an organic compound that

is liquid at room temperature.[1][2] It is characterized by a butoxy group attached to the para

position of a benzaldehyde ring.
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Property Value Source

Molecular Weight 178.23 g/mol [1][3]

Molecular Formula C₁₁H₁₄O₂ [1][3][4]

CAS Number 5736-88-9 [1][3]

Appearance Colorless to pale yellow liquid [1][2]

Density 1.031 g/mL at 25 °C

Boiling Point 285 °C

Refractive Index n20/D 1.539

Purity
Commercially available at

≥98%
[3]

Synthesis and Characterization
The synthesis of 4-Butoxybenzaldehyde is commonly achieved through the Williamson ether

synthesis, a well-established method in organic chemistry.

Experimental Protocol: Synthesis of 4-
Butoxybenzaldehyde
Materials:

4-Hydroxybenzaldehyde

1-Bromobutane

Potassium carbonate (K₂CO₃)

Acetone

Diethyl ether

Saturated sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask, dissolve 4-hydroxybenzaldehyde in acetone.

Add potassium carbonate to the solution, which acts as a base.

To this mixture, add 1-bromobutane dropwise while stirring.

Reflux the reaction mixture for several hours until the starting material is consumed

(monitored by TLC).

After cooling to room temperature, filter the mixture to remove the inorganic salts.

Evaporate the acetone under reduced pressure.

Dissolve the residue in diethyl ether and wash with a saturated sodium bicarbonate solution,

followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation to yield pure 4-Butoxybenzaldehyde.

Characterization Workflow
The identity and purity of the synthesized 4-Butoxybenzaldehyde can be confirmed through

various analytical techniques.
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Caption: Workflow for the synthesis and characterization of 4-Butoxybenzaldehyde.
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Experimental Protocol: Characterization
Mass Spectrometry (MS):

Method: Electron Ionization (EI)

Expected Result: The mass spectrum should show a molecular ion peak [M]⁺ at m/z

corresponding to the molecular weight of 4-Butoxybenzaldehyde (178.23).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will exhibit characteristic signals for the aromatic

protons, the aldehyde proton, and the protons of the butoxy group.

¹³C NMR: The carbon NMR spectrum will show distinct peaks for each carbon atom in the

molecule, including the carbonyl carbon of the aldehyde group.

Infrared (IR) Spectroscopy:

Method: Attenuated Total Reflectance (ATR) or as a thin film.

Expected Result: The IR spectrum will display characteristic absorption bands for the

aldehyde C-H stretch, the carbonyl (C=O) stretch, and the C-O-C ether linkage.

Applications in Research and Drug Development
4-Butoxybenzaldehyde serves as a key intermediate in the synthesis of various organic

molecules. Its aldehyde functional group is reactive and participates in numerous chemical

transformations, making it a valuable building block for more complex structures, including

pharmaceuticals and liquid crystals. In drug development, it can be utilized in the synthesis of

novel compounds with potential therapeutic activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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